4,4'-Methylenebis(2-chloro-N-methylaniline)
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Description
4,4’-Methylenebis(2-chloro-N-methylaniline) is an organic compound that belongs to the class of aromatic amines. It is characterized by the presence of two chloro-substituted aniline groups connected by a methylene bridge. This compound is known for its applications in the production of high-performance polyurethane elastomers and other industrial materials.
Properties
CAS No. |
62952-05-0 |
|---|---|
Molecular Formula |
C15H16Cl2N2 |
Molecular Weight |
295.2 g/mol |
IUPAC Name |
2-chloro-4-[[3-chloro-4-(methylamino)phenyl]methyl]-N-methylaniline |
InChI |
InChI=1S/C15H16Cl2N2/c1-18-14-5-3-10(8-12(14)16)7-11-4-6-15(19-2)13(17)9-11/h3-6,8-9,18-19H,7H2,1-2H3 |
InChI Key |
WVWLOLTVKJAVJR-UHFFFAOYSA-N |
Canonical SMILES |
CNC1=C(C=C(C=C1)CC2=CC(=C(C=C2)NC)Cl)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4,4’-Methylenebis(2-chloro-N-methylaniline) typically involves the reaction of 2-chloroaniline with formaldehyde under acidic conditions. The reaction proceeds through the formation of an intermediate, which then undergoes further reaction to yield the final product. The reaction conditions often include the use of hydrochloric acid as a catalyst and a controlled temperature to ensure the desired product formation.
Industrial Production Methods: In industrial settings, the production of 4,4’-Methylenebis(2-chloro-N-methylaniline) is carried out in large-scale reactors where the reactants are continuously fed, and
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